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Compound of Interest

Compound Name: Glyurallin A

Cat. No.: B1643850 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of Glycerol (also known as Glycerin), a simple polyol compound with significant

applications in the pharmaceutical, food, and cosmetic industries. This document summarizes

key quantitative data, outlines experimental contexts, and visualizes relevant biological

pathways to serve as an essential resource for professionals in research and drug

development.

Physical Properties of Glycerol
Glycerol is a colorless, odorless, and viscous liquid with a sweet taste.[1][2][3][4] Its

hygroscopic nature, meaning it readily absorbs moisture from the air, is one of its most notable

characteristics.[1][2][3][4]

Table 1: Quantitative Physical Properties of Glycerol
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Property Value Conditions

Molecular Formula C₃H₈O₃

Molar Mass 92.094 g/mol

Appearance Clear, colorless, syrupy liquid
Standard temperature and

pressure

Density 1.261 g/cm³ At 20 °C

Melting Point 17.8 °C (64.0 °F)

Boiling Point 290 °C (554 °F)

Solubility Miscible with water and alcohol

Slightly soluble in diethyl ether,

ethyl acetate

Insoluble in hydrocarbons

Data sourced from multiple chemical databases and scientific publications.[1][2][3][5]

Chemical Properties and Reactivity
Glycerol is a stable triol that can undergo reactions typical of alcohols. The presence of three

hydroxyl (-OH) groups dictates its chemical behavior, including its high solubility in water and its

role as a versatile chemical intermediate.[4][5]

Key Chemical Reactions:

Esterification: Glycerol reacts with fatty acids to form glycerides (e.g., triglycerides), which

are the primary constituents of fats and oils.

Oxidation: Mild oxidation of glycerol can yield glyceraldehyde or dihydroxyacetone, while

strong oxidation can break the carbon chain.

Nitration: The reaction of glycerol with a mixture of nitric and sulfuric acids produces

nitroglycerin, a potent explosive and vasodilator.[3]
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Table 2: Chemical Identifiers and Properties

Identifier/Property Value

IUPAC Name Propane-1,2,3-triol

CAS Number 56-81-5

PubChem CID 753

Chemical Stability
Chemically stable under normal conditions. May

crystallize at low temperatures.[2]

Experimental Protocols: A Methodological Overview
The characterization of glycerol's properties involves standard analytical techniques in

chemistry.

Determination of Physical Properties:

Melting and Boiling Points: These are typically determined using a melting point apparatus

and distillation setup, respectively, under controlled pressure.

Density: Measured using a pycnometer or a hydrometer at a specified temperature.

Solubility: Assessed by mixing glycerol with various solvents and observing miscibility or the

formation of a saturated solution.

Spectroscopic Analysis:

While not detailed in the search results, the structural elucidation of glycerol and its derivatives

would standardly involve techniques such as:

Nuclear Magnetic Resonance (NMR) Spectroscopy: To determine the proton and carbon

framework of the molecule.

Infrared (IR) Spectroscopy: To identify the characteristic hydroxyl (-OH) functional groups.

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.
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The provided search results mention that the structure of flavonoids, not glycerol, was

determined using UV spectra, HR-MS, and NMR.[6]

Biological Role and Signaling Pathways
Glycerol plays a crucial role in metabolism as the backbone of triglycerides.[1] When the body

utilizes fat for energy, triglycerides are broken down into fatty acids and glycerol.[7] The

glycerol component can then enter the glycolysis or gluconeogenesis pathways in the liver and

kidneys.[1][7]

Metabolic Fate of Glycerol:

The diagram below illustrates the entry of glycerol into the central metabolic pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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